BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 2-
Bromo-6-fluorophenylboronic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Bromo-6-fluorophenylboronic
Compound Name: o
aci

Cat. No.: B151077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical
properties of 2-Bromo-6-fluorophenylboronic acid (CAS No: 913835-80-0). The information
is intended to support research, synthesis, and drug development activities by providing
essential data in a clear and accessible format.

Core Physical and Chemical Properties

2-Bromo-6-fluorophenylboronic acid is a halogenated phenylboronic acid derivative. Such
compounds are pivotal in organic synthesis, particularly in Suzuki-Miyaura cross-coupling
reactions to form carbon-carbon bonds. Understanding its physical properties is crucial for
handling, storage, and application in experimental settings.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 2-Bromo-6-
fluorophenylboronic acid.
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Property Value Citations
CAS Number 913835-80-0 [11[2][3]
Molecular Formula CeHsBBrrFO2 [1][4]
Molecular Weight 218.82 g/mol [1]
Melting Point 138-145 °C [1][5]
Boiling Point 324.4 °C at 760 mmHg [5]
Density 1.75 g/cm3 [5]
Appearance Solid

Purity Typically 295-97%

Note: Conflicting information exists regarding optimal storage conditions, with sources
suggesting refrigeration, room temperature, or 2-8 °C.[5] It is recommended to consult the
supplier-specific Safety Data Sheet (SDS) for precise handling and storage instructions.

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory
procedures. While compound-specific research protocols are not typically published, the
following are detailed methodologies for the key experiments cited.

Melting Point Determination (Capillary Method)

o Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs.

» Methodology:

o Asmall, dry sample of 2-Bromo-6-fluorophenylboronic acid is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in a calibrated melting point apparatus.
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o The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting) are
recorded. This range is reported as the melting point.

Boiling Point Determination (Distillation Method)

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

o Methodology:

o A sample of the compound is placed in a distillation flask connected to a condenser and a
thermometer. The thermometer bulb should be positioned just below the side arm of the
flask.

o The flask is heated gently.

o The temperature is recorded when the liquid begins to boil and a stable ring of condensing
vapor is established on the thermometer. This temperature is the observed boiling point.

o Since the boiling point is pressure-dependent, the atmospheric pressure at the time of the
experiment must be recorded. The value cited (324.4 °C) is normalized to standard
pressure (760 mmHQ).[5]

Density Measurement (Gas Pychometry)

¢ Objective: To determine the mass per unit volume of the solid material.
o Methodology:

o A precisely weighed sample of 2-Bromo-6-fluorophenylboronic acid is placed in a
sample chamber of a known volume.

o The chamber is sealed and filled with an inert gas (e.g., helium) to a specific pressure.
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o The gas is then expanded into a second, calibrated reference chamber, and the resulting

pressure is measured.

o Using the ideal gas law and the known volumes of the chambers, the volume of the solid

sample can be accurately calculated by the pressure change.

o The density is then calculated by dividing the known mass of the sample by its measured

volume.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a reagent like 2-Bromo-6-fluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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